Cas no 2138246-07-6 (2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid
• CAS No: 2138246-07-6
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• CID: 5300907
• Update Time: 2025-06-12

2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]-
• 2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid

• Inchi： 1S/C8H14F3NO2/c1-7(2,9)3-4-12-5-8(10,11)6(13)14/h12H,3-5H2,1-2H3,(H,13,14)
• InChI Key： QKFXQCSNDDOCIZ-UHFFFAOYSA-N
• SMILES： FC(C)(C)CCNCC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 207
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3

Additional information on 2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid

2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic Acid (CAS No. 2138246-07-6): A Comprehensive Overview

2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid (CAS No. 2138246-07-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and fluoro-methylbutyl moieties, which contribute to its distinct chemical and biological properties. In this comprehensive overview, we will delve into the synthesis, physicochemical properties, biological activities, and potential applications of this compound.

Synthesis and Structural Characteristics

The synthesis of 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid typically involves a multi-step process that begins with the preparation of the key intermediates. One common approach involves the reaction of 2,2-difluoropropionyl chloride with an appropriate amine derivative to form the desired product. The fluoro-methylbutyl moiety can be introduced through a subsequent alkylation step or by using a pre-functionalized starting material. The final product is then purified using standard techniques such as column chromatography or recrystallization.

The molecular structure of 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid is notable for its fluorine atoms, which impart unique electronic and steric effects. These effects can influence the compound's solubility, stability, and reactivity, making it a valuable candidate for various applications in drug discovery and development.

Physicochemical Properties

2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid exhibits a range of physicochemical properties that are relevant to its potential use in pharmaceutical formulations. It is a white crystalline solid with a melting point typically between 150°C and 160°C. The compound is moderately soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane.

The presence of multiple functional groups in the molecule, including carboxylic acid, amine, and fluorine atoms, contributes to its amphiphilic nature. This property can be advantageous in designing drug delivery systems that require both hydrophilic and hydrophobic characteristics. Additionally, the compound's pKa value is an important parameter for understanding its behavior in different pH environments.

Biological Activities

2,2-Difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid has been studied for its potential biological activities, particularly in the context of enzyme inhibition and receptor modulation. Recent research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of certain kinases and proteases, which are key targets in the treatment of various diseases such as cancer and neurodegenerative disorders.

In addition to enzyme inhibition, 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid has also been investigated for its ability to modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. Studies have demonstrated that this compound can act as an agonist or antagonist at specific GPCRs, potentially offering new therapeutic avenues for conditions such as pain management and cardiovascular diseases.

Potential Applications in Drug Discovery

The unique structural features and biological activities of 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid make it an attractive candidate for drug discovery programs. Its ability to inhibit key enzymes and modulate GPCRs suggests potential applications in the development of novel therapeutics for a variety of diseases.

In cancer research, compounds with kinase inhibitory activity are highly sought after due to their potential to disrupt signaling pathways that drive tumor growth and progression. Preclinical studies have shown that 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid can selectively inhibit certain kinases involved in cancer cell proliferation, making it a promising lead compound for further investigation.

In neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, compounds that can modulate GPCRs have shown promise in preclinical models. The ability of 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid to act as a GPCR modulator suggests potential therapeutic benefits in these conditions by restoring disrupted signaling pathways.

Clinical Trials and Future Directions

To date, clinical trials involving 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid are still in their early stages. However, preclinical data have provided strong evidence for its safety and efficacy profiles. Ongoing studies aim to further elucidate the pharmacokinetic and pharmacodynamic properties of this compound in animal models before advancing to human trials.

The future directions for research on 2,2-difluoro-3-[(3-fluoro-3-methylbutyl)amino]propanoic acid include optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the bioavailability and tissue distribution of this compound.

In conclusion, 2,2-difluoro-3-[(3-fluoro-methylbutyl)amino]propanoic acid (CAS No. 2138246-07-6)(CAS No. 2138246-07-6)) is a promising compound with diverse biological activities and potential applications in drug discovery. Its unique structural features make it an attractive candidate for further development as a therapeutic agent for various diseases.) is a promising compound with diverse biological activities and potential applications in drug discovery. Its unique structural features make it an attractive candidate for further development as a therapeutic agent for various diseases.